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Compound of Interest

Compound Name: 1-Methoxyisoquinolin-6-amine

CAS No.: 347146-47-8

Cat. No.: B1322626

Get Quote

Disclaimer: At the time of this writing, a specific Safety Data Sheet (SDS) for 1-
Methoxyisoquinolin-6-amine was not publicly available. The following guidance is

synthesized from safety data for structurally related compounds, including aromatic amines and

isoquinoline/quinoline derivatives. It is imperative to treat this compound with a high degree of

caution and to consult with your institution's Environmental Health and Safety (EHS)

department for specific protocols.

This guide provides essential safety, handling, and disposal information for 1-
Methoxyisoquinolin-6-amine to support researchers, scientists, and drug development

professionals in maintaining a safe laboratory environment.

Hazard Profile
Based on data from analogous compounds, 1-Methoxyisoquinolin-6-amine should be

considered hazardous. The primary hazards associated with similar aromatic amines and

quinoline derivatives include:

Toxicity: Harmful if swallowed, toxic in contact with skin, and potentially fatal if inhaled.[1]
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Irritation: Causes skin irritation and serious eye irritation.[2][3][4][5] May also cause

respiratory irritation.[2][3][5]

Sensitization: May cause an allergic skin reaction.[1][6]

Environmental Hazards: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following table

summarizes the required PPE for handling 1-Methoxyisoquinolin-6-amine.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[7]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield

provides broader protection,

especially when handling

larger quantities.[7]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[7]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[7]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.[7]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient.[7]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing risk.

1. Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[7]

Emergency Equipment: Ensure an eyewash station, safety shower, and fire extinguisher are

readily accessible.[7]

PPE Donning: Put on all required PPE before entering the designated handling area.[7]

2. Handling the Compound:

Weighing: Weigh the solid compound inside a chemical fume hood or a ventilated balance

enclosure to prevent inhalation of fine particles.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Reactions: Conduct all reactions within a certified chemical fume hood. Ensure all glassware

is securely clamped.

3. Post-Handling Procedures:

Decontamination: Thoroughly wipe down the work surface within the fume hood with an

appropriate solvent and cleaning agent.[7]

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate hazardous waste stream.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.
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Waste Segregation: Do not mix waste containing 1-Methoxyisoquinolin-6-amine with other

waste streams unless explicitly permitted by your EHS department.[8]

Solid Waste: Collect all solid waste, including contaminated weighing papers and disposable

lab equipment, in a dedicated, sealed, and clearly labeled hazardous waste container.[9]

Liquid Waste: Collect solutions containing this compound in a separate, sealed, and clearly

labeled hazardous liquid waste container.[9]

Labeling: All waste containers must be labeled as "Hazardous Waste" with the full chemical

name: "1-Methoxyisoquinolin-6-amine".[9]

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials such as strong oxidizing agents and

strong acids.[9]

Pickup: Contact your institution's EHS office to schedule a hazardous waste pickup.[9]

Experimental Protocols
No specific experimental protocols for 1-Methoxyisoquinolin-6-amine were found in the

performed search. Researchers should develop their own detailed protocols based on the

specific requirements of their work, incorporating the safety and handling procedures outlined

in this guide.
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Caption: Operational and Disposal Workflow for 1-Methoxyisoquinolin-6-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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